1-(1-(tert-Butoxycarbonyl)pyrrolidin-3-yl)piperidine-3-carboxylic acid

• IUPAC Name: 1-[1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidin-3-yl]piperidine-3-carboxylic acid
• InChI: InChI=1S/C15H26N2O4/c1-15(2,3)21-14(20)17-8-6-12(10-17)16-7-4-5-11(9-16)13(18)19/h11-12H,4-10H2,1-3H3,(H,18,19)
• InChI Key: JYXSUUXDUDDEIX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C1)N2CCCC(C2)C(=O)O
• Molecular Formula: C15H26N2O4
• DSSTOX Substance ID: DTXSID10659700
• Molecular Weight: 298.38 g/mol
• CAS No.: 903094-72-4

Description

“1-(1-(tert-Butoxycarbonyl)pyrrolidin-3-yl)piperidine-3-carboxylic acid” is a chemical compound with the CAS Number: 903094-72-4. It has a molecular weight of 298.38. The IUPAC name for this compound is 1-[1-(tert-butoxycarbonyl)-3-pyrrolidinyl]-3-piperidinecarboxylic acid.

Molecular Structure Analysis

The InChI code for this compound is 1S/C15H26N2O4/c1-15(2,3)21-14(20)17-8-6-12(10-17)16-7-4-5-11(9-16)13(18)19/h11-12H,4-10H2,1-3H3,(H,18,19). This code provides a specific representation of the molecule’s structure.

Physical and Chemical Properties Analysis

This compound has a molecular weight of 298.38. More detailed physical and chemical properties might be available in specialized chemical databases.

Scientific Research Applications

Synthesis and Biological Activity

• The compound was used in the synthesis of derivatives like 5-deaza-7-desmethylene analogues of methylene tetrahydrofolic acid, which were evaluated for their biological activity (Rosowsky et al., 1994).

Asymmetric Synthesis

• It played a role in the asymmetric synthesis of trans-2,3-piperidinedicarboxylic acid and related compounds, showcasing its utility in creating enantiomerically pure substances (Xue et al., 2002).

Dipeptide Formation

• The compound was instrumental in forming a dipeptide with a D-L heterochiral sequence, indicating its significance in peptide chemistry (Didierjean et al., 2002).

Coupling Reactions

• It has been used in palladium-catalyzed coupling reactions, demonstrating its applicability in organic synthesis (Wustrow & Wise, 1991).

Mixed Ligand Complexes

• The compound was involved in creating mixed ligand tricarbonyl complexes, showing its potential in complex molecule synthesis (Mundwiler et al., 2004).

Amino Acid N-Carboxanhydrides

• It dimerized in the presence of base to form specific pyrrolidine analogs, highlighting its role in reactions involving amino acids (Leban & Colson, 1996).

Carbohydrate Synthesis

• This compound was used in synthesizing imino sugars related to carbohydrates, indicating its importance in carbohydrate chemistry (Francisco et al., 2001).

Safety and Hazards

For safety and hazards information, it’s best to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer. The MSDS contains information on the potential hazards (health, fire, reactivity, and environmental) and how to work safely with the chemical product.